Cas no 1835728-62-5 (2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: 2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 1835728-62-5
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5039321
• Update Time: 2025-05-30

2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C18H20N2O4S/c1-11(2)16(21)23-9-10-24-17(22)14-12(3)19-18(25)20-15(14)13-7-5-4-6-8-13/h4-8,15H,1,9-10H2,2-3H3,(H2,19,20,25)
• InChI Key： TVSXHKBSRNYSJL-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCCOC(C(=C)C)=O)C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 594
• XLogP3: 2.5
• Topological Polar Surface Area: 109

Additional information on 2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Introduction to CAS No. 1835728-62-5: 2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

The compound with CAS No. 1835728-62-5, known as 2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, is a highly specialized organic compound with a complex structure and versatile applications. This compound belongs to the class of tetrahydropyrimidines, which are widely studied in the fields of organic chemistry and pharmacology due to their potential as bioactive agents. The molecule features a thioxo group and a methacryloyloxy substituent, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the significance of tetrahydropyrimidines in drug discovery and material science. For instance, researchers have explored the potential of this compound as a precursor for synthesizing advanced materials with tailored properties. The presence of the methacryloyloxy group makes it an excellent candidate for polymerization reactions, enabling the creation of high-performance polymers with applications in coatings, adhesives, and electronic devices.

The synthesis of 2-(Methacryloyloxy)ethyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thioxo group through oxidation reactions and the subsequent introduction of the methacryloyloxy substituent via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability under ambient conditions.

The biological activity of this compound has been a subject of interest in recent years. Preliminary assays suggest that it may exhibit cytotoxic effects against certain cancer cell lines, making it a potential candidate for further exploration in oncology research. Additionally, its ability to interact with specific protein targets has been investigated using computational modeling techniques.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes microbial degradation within a period of several weeks, reducing its environmental persistence.

In conclusion, CAS No. 1835728-62-5, or 2-(Methacryloyloxy)ethyl 6-methyl..., represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in academia and industry alike.